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Compound of Interest
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CAS No.: 32395-58-7

Cat. No.: B1587870

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyloctadecylsilane (C18H39Si(CH3)2H), a long-chain alkylhydrosilane, is a pivotal

organosilicon compound in modern chemistry, particularly in the realms of analytical science

and materials engineering. Its unique molecular architecture, featuring a lengthy hydrophobic

octadecyl chain and a reactive hydrosilane moiety, imparts a set of chemical and physical

properties that are highly sought after for the modification of surfaces and the synthesis of

advanced materials. This technical guide provides a comprehensive overview of the chemical

properties, structure, synthesis, and key applications of dimethyloctadecylsilane, with a focus

on its role in the development of reversed-phase chromatography and other surface

modification technologies.

Part 1: Molecular Structure and Physicochemical
Properties
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Dimethyloctadecylsilane is characterized by a central silicon atom bonded to two methyl

groups, a hydrogen atom, and a long C18 alkyl chain. This structure confers a distinct

amphiphilic character to the molecule, although its overall nature is predominantly hydrophobic

due to the long hydrocarbon chain.

Structural and Molecular Data
Property Value Reference

Molecular Formula C20H44Si [1]

Linear Formula CH3(CH2)17SiH(CH3)2

Molecular Weight 312.65 g/mol

CAS Number 32395-58-7

SMILES String CCCCCCCCCCCCCCCCCCC [1]

InChI Key
ZXFNVHQEUQDKSZ-

UHFFFAOYSA-N
[1]

Physical Properties
Property Value Reference

Appearance Liquid

Density 0.789 g/mL at 25 °C

Refractive Index (n20/D) 1.447

Flash Point 110 °C (230 °F) - closed cup

Part 2: Spectroscopic Characterization
The structural elucidation of dimethyloctadecylsilane relies on a combination of spectroscopic

techniques, each providing unique insights into its molecular framework.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for confirming the structure of dimethyloctadecylsilane
by identifying the chemical environments of the hydrogen and carbon atoms.

¹H NMR Spectroscopy: The proton NMR spectrum of dimethyloctadecylsilane is expected

to show characteristic signals for the different types of protons present in the molecule. The

methyl protons on the silicon atom would appear as a doublet due to coupling with the

silicon-bound proton. The Si-H proton would appear as a multiplet. The long octadecyl chain

would exhibit a triplet for the terminal methyl group and a series of multiplets for the

methylene groups.

¹³C NMR Spectroscopy: The carbon NMR spectrum would show distinct signals for the

methyl carbons attached to the silicon, the terminal methyl carbon of the octadecyl chain,

and a series of signals for the methylene carbons along the chain.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.[2] The IR

spectrum of dimethyloctadecylsilane would be characterized by the following key absorption

bands:

Wavenumber (cm⁻¹) Bond Vibration

~2960-2850
C-H stretching (from the alkyl chain and methyl

groups)

~2150 Si-H stretching (characteristic of hydrosilanes)

~1465 C-H bending (methylene and methyl groups)

~1250 Si-CH₃ bending

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.[3] For dimethyloctadecylsilane, electron ionization (EI) would likely lead to the

following fragmentation patterns:
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Molecular Ion (M+): A peak corresponding to the molecular weight of the molecule (m/z =

312.65).

Fragmentation: The long alkyl chain is prone to fragmentation, leading to a series of peaks

separated by 14 Da (corresponding to CH₂ units).[4] A prominent peak at m/z = 59,

corresponding to the [SiH(CH₃)₂]⁺ fragment, is also expected.

Part 3: Synthesis and Reactivity
Synthesis of Dimethyloctadecylsilane
Dimethyloctadecylsilane is typically synthesized in a two-step process starting from

dichlorodimethylsilane.

Step 1: Synthesis of Chlorodimethyloctadecylsilane

The first step involves the reaction of a Grignard reagent, octadecylmagnesium bromide, with

an excess of dichlorodimethylsilane. The Grignard reagent is prepared from 1-

bromooctadecane and magnesium turnings in an anhydrous ether solvent.

Experimental Protocol: Synthesis of Chlorodimethyloctadecylsilane

Grignard Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped

with a dropping funnel, reflux condenser, and a nitrogen inlet, place magnesium turnings (1.2

eq). Add a small crystal of iodine to initiate the reaction. Slowly add a solution of 1-

bromooctadecane (1.0 eq) in anhydrous diethyl ether via the dropping funnel. The reaction

may require gentle heating to initiate, after which it should be maintained at a gentle reflux

until the magnesium is consumed.

Reaction with Dichlorodimethylsilane: Cool the freshly prepared Grignard reagent to 0 °C.

Slowly add dichlorodimethylsilane (2.0 eq) to the Grignard solution with vigorous stirring. The

excess dichlorodimethylsilane is used to minimize the formation of the dialkylated product.

Work-up and Purification: After the addition is complete, allow the reaction mixture to warm

to room temperature and stir for several hours. Quench the reaction by the slow addition of a

saturated aqueous solution of ammonium chloride. Separate the ethereal layer, and extract

the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry
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over anhydrous sodium sulfate. Remove the solvent under reduced pressure. The crude

chlorodimethyloctadecylsilane can be purified by vacuum distillation.

Step 2: Reduction of Chlorodimethyloctadecylsilane

The resulting chlorodimethyloctadecylsilane is then reduced to dimethyloctadecylsilane
using a suitable reducing agent, such as lithium aluminum hydride (LiAlH₄).[5][6][7]

Experimental Protocol: Reduction of Chlorodimethyloctadecylsilane

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a dropping

funnel, reflux condenser, and a nitrogen inlet, prepare a suspension of lithium aluminum

hydride (1.1 eq) in anhydrous diethyl ether.

Reduction: Cool the LiAlH₄ suspension to 0 °C. Slowly add a solution of

chlorodimethyloctadecylsilane (1.0 eq) in anhydrous diethyl ether via the dropping funnel.

Work-up and Purification: After the addition is complete, allow the reaction to stir at room

temperature until complete. Carefully quench the reaction by the sequential slow addition of

water, followed by 15% aqueous sodium hydroxide, and then more water. Filter the resulting

precipitate and wash it with diethyl ether. Combine the organic filtrates, dry over anhydrous

sodium sulfate, and remove the solvent under reduced pressure to yield

dimethyloctadecylsilane. Further purification can be achieved by vacuum distillation.
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Step 1: Synthesis of Chlorodimethyloctadecylsilane

Step 2: Reduction

1-Bromooctadecane Octadecylmagnesium
bromide

 + Mg / Anhydrous Ether

Mg

Chlorodimethyloctadecylsilane + Dichlorodimethylsilane

Dichlorodimethylsilane

Dimethyloctadecylsilane

 + LiAlH4 / Anhydrous Ether

Lithium Aluminum
Hydride (LiAlH4)

Click to download full resolution via product page

Caption: Synthesis of Dimethyloctadecylsilane.

Chemical Reactivity
The reactivity of dimethyloctadecylsilane is dominated by the Si-H bond. This bond is

susceptible to a variety of reactions, making it a versatile reagent in organic synthesis and

materials science.

Hydrosilylation: The Si-H bond can add across double or triple bonds in the presence of a

catalyst, a reaction known as hydrosilylation. This is a powerful method for forming carbon-

silicon bonds.[8] For example, dimethyloctadecylsilane can react with terminal alkenes to

form longer-chain alkylsilanes.

Reaction with Alcohols and Water: In the presence of a suitable catalyst, the Si-H bond can

react with alcohols to form alkoxysilanes and with water to form silanols, which can then

condense to form siloxanes. This reactivity is crucial for its use in surface modification.

Reduction of Functional Groups: Hydrosilanes can act as reducing agents for a variety of

functional groups in organic chemistry.
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Part 4: Applications in Research and Industry
The unique properties of dimethyloctadecylsilane make it a valuable tool in several scientific

and industrial applications, primarily centered around surface modification.

Reversed-Phase Chromatography
The most significant application of dimethyloctadecylsilane and its derivatives (primarily

chlorodimethyloctadecylsilane) is in the preparation of stationary phases for reversed-phase

high-performance liquid chromatography (RP-HPLC). The long octadecyl chain provides a non-

polar surface that is ideal for separating a wide range of organic molecules.

Mechanism of Stationary Phase Preparation:

The preparation of a C18 stationary phase involves the chemical bonding of

dimethyloctadecylsilyl groups to the surface of a silica support. The silica surface is rich in

silanol (Si-OH) groups, which serve as reactive sites.

Silica Surface
with Silanol Groups (Si-OH)

C18 Stationary Phase
(Si-O-Si(CH3)2-R)

Dimethyloctadecylsilane
(R-SiH(CH3)2)

Reaction

Catalyst

H2 (gas)Byproduct

Click to download full resolution via product page

Caption: Preparation of a C18 stationary phase.

Experimental Protocol: Preparation of a C18-Modified Silica Gel

Activation of Silica Gel: Dry the silica gel under vacuum at 150-200 °C for several hours to

remove physisorbed water and activate the silanol groups.
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Silylation Reaction: Suspend the activated silica gel in a dry, aprotic solvent such as toluene.

Add dimethyloctadecylsilane to the suspension. The reaction can be catalyzed by a Lewis

acid or a base. Heat the mixture to reflux and maintain for several hours to ensure complete

reaction.

Washing and Capping: After the reaction, cool the mixture and filter the modified silica gel.

Wash the silica gel extensively with toluene, methanol, and diethyl ether to remove any

unreacted silane and byproducts. To minimize the presence of unreacted silanol groups, an

optional "end-capping" step can be performed using a smaller silylating agent like

trimethylchlorosilane.

Drying: Dry the final C18-modified silica gel under vacuum.

The resulting material is a hydrophobic stationary phase that can be packed into HPLC

columns for the separation of non-polar to moderately polar analytes.

Surface Hydrophobization
The long octadecyl chain of dimethyloctadecylsilane makes it an excellent agent for

rendering surfaces hydrophobic. This property is utilized in various applications, including:

Water-repellent coatings: For glass, ceramics, and other materials.

Modification of nanoparticles: To improve their dispersibility in non-polar solvents.

Protection of sensitive electronic components: By creating a moisture-resistant barrier.

Part 5: Safety and Handling
Dimethyloctadecylsilane is classified as a hazardous substance and should be handled with

appropriate safety precautions.

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[3]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF

ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse
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cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Continue rinsing).[3]

It is essential to handle this chemical in a well-ventilated fume hood and to wear appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion
Dimethyloctadecylsilane is a versatile and indispensable organosilicon compound with a

well-defined structure-property relationship. Its long alkyl chain and reactive hydrosilane group

make it a cornerstone in the field of surface modification, particularly in the preparation of

stationary phases for reversed-phase chromatography. A thorough understanding of its

chemical properties, synthesis, and reactivity is crucial for its effective and safe utilization in

both research and industrial settings. As the demand for high-performance analytical

techniques and advanced materials continues to grow, the importance of

dimethyloctadecylsilane and related compounds is set to expand further.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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